Cas no 1540131-63-2 (2-methanesulfonyl-6-methylaniline)

• Product Name: 2-methanesulfonyl-6-methylaniline
• CAS No: 1540131-63-2
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD24065024
• CID: 5324291
• PubChem ID: 20434643
• Update Time: 2025-08-05

2-methanesulfonyl-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-6-methylaniline

• MDL： MFCD24065024
• Inchi： 1S/C8H11NO2S/c1-6-4-3-5-7(8(6)9)12(2,10)11/h3-5H,9H2,1-2H3
• InChI Key： DGGJMRCZNRNCCW-UHFFFAOYSA-N
• SMILES： C1(N)=C(S(C)(=O)=O)C=CC=C1C

Additional information on 2-methanesulfonyl-6-methylaniline

Research Brief on 2-Methanesulfonyl-6-methylaniline (CAS: 1540131-63-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-Methanesulfonyl-6-methylaniline (CAS: 1540131-63-2) is a sulfonamide derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its methanesulfonyl and methylaniline functional groups, serves as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its potential as a building block for kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, highlighting its broad utility in chemical biology and pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-methanesulfonyl-6-methylaniline as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized a multi-step synthetic route, incorporating this compound to achieve high selectivity and potency against BTK, a target implicated in autoimmune diseases and B-cell malignancies. The study reported IC50 values in the nanomolar range, underscoring the compound's potential in developing next-generation therapeutics for hematologic cancers.

In addition to its role in kinase inhibition, 2-methanesulfonyl-6-methylaniline has been investigated for its anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described its incorporation into a series of sulfonamide-based COX-2 inhibitors. The compound's methanesulfonyl group was found to enhance binding affinity to the COX-2 active site, resulting in improved anti-inflammatory activity with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest its promise as a scaffold for designing safer anti-inflammatory drugs.

Recent advancements in synthetic methodology have also expanded the accessibility of 2-methanesulfonyl-6-methylaniline. A 2023 report in Organic Process Research & Development detailed a scalable, green chemistry approach to its production, employing catalytic C-H functionalization to reduce waste and improve yield. This innovation addresses previous challenges in large-scale synthesis, facilitating its broader application in pharmaceutical manufacturing.

Ongoing research continues to explore the therapeutic potential of derivatives based on 2-methanesulfonyl-6-methylaniline. Preliminary data from a 2024 study presented at the American Chemical Society National Meeting revealed its utility in developing antimicrobial agents against drug-resistant Gram-positive pathogens. The compound's structural features enable effective penetration of bacterial cell walls, offering a new strategy to combat antibiotic resistance.

In conclusion, 2-methanesulfonyl-6-methylaniline (CAS: 1540131-63-2) represents a multifaceted tool in modern drug discovery, with demonstrated applications in kinase inhibition, anti-inflammatory therapy, and antimicrobial development. Its evolving synthetic accessibility and proven bioactivity profile position it as a valuable asset for researchers aiming to address unmet medical needs through innovative chemical approaches.